ethyl 1-{[(2-ethylphenyl)amino]carbonyl}-4-(tetrahydro-2H-pyran-2-ylmethyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(2-ethylphenyl)carbamoyl]-4-(oxan-2-ylmethyl)piperidine-4-carboxylate
• InChI: InChI=1S/C23H34N2O4/c1-3-18-9-5-6-11-20(18)24-22(27)25-14-12-23(13-15-25,21(26)28-4-2)17-19-10-7-8-16-29-19/h5-6,9,11,19H,3-4,7-8,10,12-17H2,1-2H3,(H,24,27)
• InChI Key: NCGYZSSYEOVSIC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)N2CCC(CC2)(CC3CCCCO3)C(=O)OCC
• Molecular Formula: C23H34N2O4
• Molecular Weight: 402.5 g/mol

Description

“Ethyl 1-{[(2-ethylphenyl)amino]carbonyl}-4-(tetrahydro-2H-pyran-2-ylmethyl)-4-piperidinecarboxylate” is a complex organic compound. It contains several functional groups and structural motifs, including an ethylphenylamino group, a carbonyl group, a tetrahydropyran ring, and a piperidine ring. These structural elements suggest that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group or structural element. For example, the tetrahydropyran ring could be introduced via a multicomponent reaction (MCR) approach, which is a highly efficient method for the synthesis of pyran derivatives. The piperidine ring could be introduced through a similar process.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with several rings and functional groups. The tetrahydropyran ring is a six-membered ring containing one oxygen atom. The piperidine ring is a six-membered ring containing one nitrogen atom. The presence of these rings, along with the various functional groups, would likely result in a complex three-dimensional structure.

Chemical Reactions Analysis

Given the complexity of this molecule, it could potentially undergo a wide range of chemical reactions. The presence of the carbonyl group, for example, could allow for reactions such as nucleophilic addition or reduction. The piperidine ring could potentially undergo reactions such as alkylation or acylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the polar carbonyl group could increase its solubility in polar solvents. The presence of the tetrahydropyran and piperidine rings could also influence properties such as boiling point and melting point.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a pharmaceutical, its mechanism of action would depend on the specific biological target it interacts with. Unfortunately, without more specific information, it’s difficult to predict the exact mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity and toxicity. For example, if the compound is highly reactive, it could pose a risk of fire or explosion. If it’s toxic, it could pose a risk to human health. Without more specific information, it’s difficult to provide a detailed safety assessment.

Future Directions

The future directions for research on this compound could be quite broad, given its complex structure. Potential areas of interest could include exploring its synthesis, studying its reactivity, investigating its potential uses (for example, in pharmaceuticals or materials science), and assessing its safety and environmental impact.